Cas no 6941-31-7 (2-butyl-1h-pyridazine-3,6-dione)

2-butyl-1h-pyridazine-3,6-dione structure
6941-31-7 structure
Product Name:2-butyl-1h-pyridazine-3,6-dione
CAS No:6941-31-7
MF:C8H12N2O2
MW:168.193081855774
CID:1737371
PubChem ID:246498
Update Time:2025-04-21

2-butyl-1h-pyridazine-3,6-dione Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-1h-pyridazine-3,6-dione
    • 1-butyl-1,2-dihydropyridazine-3,6-dione
    • 3-Hydroxy-1-butyl-pyridazon-6
    • 2-Butyl-6-hydroxy-3-oxo-2H-pyridazin
    • 1-Butyl-1,2-dihydro-3,6-pyridazinedione
    • SureCN6134029
    • NSC59628
    • CTK5C9748
    • 1-butyl-1,2-dihydro-pyridazine-3,6-dione
    • AC1L6I72
    • AR-1C2112
    • 2-Butyl-6-hydroxy-2H-pyridazinon-(3)
    • AC1Q6COT
    • 1-butyl-1,2-dihydropyridazine-3,6-dione; 3-Hydroxy-1-butyl-pyridazon-6; 2-Butyl-6-hydroxy-3-oxo-2H-pyridazin; 1-Butyl-1,2-dihydro-3,6-pyridazinedione; SureCN6134029; NSC59628; CTK5C9748; 1-butyl-1,2-dihydro-pyridazine-3,6-dione; AC1L6I72; AR-1C2112; 2-Butyl-6-hydroxy-2H-pyridazinon-(3); AC1Q6COT;
    • NSC 59628
    • DTXCID80142058
    • 9I73M9T3SK
    • NSC-59628
    • QXCSFWKFVLOAQT-UHFFFAOYSA-N
    • 6941-31-7
    • 2-n-butyl-6-hydroxy-3(2H)-pyridazinone
    • UNII-9I73M9T3SK
    • SCHEMBL6134029
    • DTXSID30219567
    • 3(2H)-PYRIDAZINONE, 2-BUTYL-6-HYDROXY-
    • 3,6-Pyridazinedione, 1-butyl-1,2-dihydro-
    • Inchi: 1S/C8H12N2O2/c1-2-3-6-10-8(12)5-4-7(11)9-10/h4-5H,2-3,6H2,1H3,(H,9,11)
    • InChI Key: QXCSFWKFVLOAQT-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1CCCC)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.118
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.494
  • PSA: 49.41
  • LogP: 0.33670
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